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Compound of Interest

Compound Name: (S)-morpholine-3-carboxylic acid

CAS No.: 106825-79-0

Cat. No.: B024963

Get Quote

Executive Summary
(S)-Morpholine-3-carboxylic acid is a non-aromatic heterocycle used to introduce solubility

and conformational constraint into peptide mimetics. Unlike proline, the morpholine ring

introduces an oxygen atom that alters pKa and lipophilicity.

Critical Analytical Challenge: The NMR spectrum of the free acid is highly pH-dependent due to

the equilibrium between the cationic (acidic pH), zwitterionic (neutral pH), and anionic (basic

pH) forms. For robust quality control, it is recommended to characterize the N-Boc derivative in

DMSO-d6 or CDCl3, where conformational locking provides sharper, more distinct signals.

Structural Analysis & Solvation
The morpholine ring exists in a chair conformation. The NMR signals are split into complex

multiplets due to geminal coupling (non-equivalent protons on the same carbon) and vicinal

coupling (adjacent protons).

Figure 1: Analytical Workflow
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Standardized protocol for verifying identity and enantiopurity.
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Caption: Workflow prioritizing N-Boc characterization to avoid zwitterionic broadening common

in the free acid.

Comparative NMR Data
A. Primary Standard: (S)-4-(tert-
butoxycarbonyl)morpholine-3-carboxylic acid
This is the "Control" state. The Boc group eliminates the zwitterionic exchange, resulting in

sharp, reproducible peaks.

Solvent: DMSO-d6 (Recommended) or CDCl3

Internal Standard: TMS (0.00 ppm)
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Position
Proton (1H) δ
(ppm)

Multiplicity
Carbon (13C) δ
(ppm)

Assignment
Notes

N-Boc 1.39 - 1.45 Singlet (9H) 28.1
Characteristic

strong singlet.

C-3 (α-CH) 4.25 - 4.40 Multiplet (1H) 53.0 - 55.0

Deshielded by

COOH and N-

Boc.

C-2 (O-CH2) 3.75 - 3.90 Multiplet (2H) 66.0 - 68.0

Diastereotopic

protons

(axial/equatorial).

C-6 (O-CH2) 3.50 - 3.65 Multiplet (2H) 65.5 - 66.5
Overlaps often

occur with C-2.

C-5 (N-CH2) 3.00 - 3.40 Multiplet (2H) 40.0 - 44.0

Broadened due

to rotamers of

Boc group.

COOH 12.5 - 13.0 Broad Singlet 172.0 - 174.0

Carbonyl carbon;

proton often

invisible in wet

DMSO.

C=O (Boc) — — 154.0 - 155.0
Carbamate

carbonyl.

Technical Note: In CDCl3, rotamers (cis/trans isomers around the carbamate bond) often cause

peak doubling or significant broadening of the H-3 and H-5 signals. DMSO-d6 at elevated

temperature (353 K) can coalesce these peaks for clearer integration.

B. Deprotected Target: (S)-Morpholine-3-carboxylic acid
(HCl Salt)
Data represents the hydrochloride salt form, which is the stable solid form.

Solvent: D2O (Deuterium Oxide)
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Reference: HDO peak set to 4.79 ppm

Position
Proton (1H) δ
(ppm)

Multiplicity
Carbon (13C) δ
(ppm)

Assignment
Notes

C-3 (α-CH) 4.05 - 4.15 dd or m (1H) 56.0 - 58.0
Shifted upfield

vs. Boc form.

C-2 (O-CH2) 3.95 - 4.05 Multiplet (2H) 64.0 - 65.0

Forms complex

ABX system with

H-3.

C-6 (O-CH2) 3.70 - 3.85 Multiplet (2H) 63.5 - 64.5

Distinct from C-2

due to

asymmetry.

C-5 (N-CH2) 3.15 - 3.45 Multiplet (2H) 43.0 - 45.0

Deshielded due

to protonated

amine (NH2+).

COOH — Exchanged 170.0 - 172.0 Carboxyl carbon.

Experimental Protocols
Protocol 1: Sample Preparation for N-Boc Derivative
(Recommended)
Use this protocol to verify enantiomeric purity and structure before deprotection.

Mass: Weigh 10–15 mg of the N-Boc-(S)-morpholine-3-carboxylic acid.

Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).

Why DMSO? It minimizes aggregation and provides better solubility than CDCl3 for

carboxylic acids.

Vessel: Transfer to a clean, dry 5mm NMR tube.

Acquisition:
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Run 1H NMR (minimum 16 scans).

Key Check: Verify the integration ratio of the Boc singlet (9H) to the alpha-proton (1H). A

ratio < 9:1 suggests loss of the protecting group.

Protocol 2: Analysis of the Free Acid (Zwitterion Effect)
Use this protocol if analyzing the final deprotected product.

Mass: Weigh 20 mg of the hydrochloride salt.

Solvent: Add 0.6 mL of D2O.

pH Adjustment (Critical):

The chemical shifts of H-3 and H-5 will drift significantly if the pH is not controlled.

Acidic Shift: At pH < 2 (HCl salt), H-3 is ~4.1 ppm.

Basic Shift: At pH > 10 (Na salt), H-3 shifts upfield to ~3.4 ppm due to amine

deprotonation.

Internal Standard: Use TSP (trimethylsilylpropanoic acid) rather than TMS, as TMS is

insoluble in D2O.

Figure 2: pH-Dependent Structural Equilibrium
Understanding how pH impacts the NMR spectrum.
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NMR Impact:
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Caption: The protonation state of the amine nitrogen heavily influences the chemical shift of

adjacent protons (H-3, H-5).

Chiral Purity Assessment
To distinguish the (S)-enantiomer from the (R)-enantiomer or racemate:

Optical Rotation: The (S)-enantiomer (HCl salt) typically exhibits a rotation of

to

(c=1, H2O).

Chiral Solvating Agent (CSA):

Add (R)-(+)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate to the N-Boc derivative in CDCl3.

Observation: The N-Boc singlet (1.4 ppm) or the H-3 multiplet will split into two distinct

sets of signals if the sample is racemic. The (S)-enantiomer should show a single set of

peaks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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